Cas no 52126-10-0 (Benzenamine, 2,5-dibromo-3,6-dimethyl-)

• Product Name: Benzenamine, 2,5-dibromo-3,6-dimethyl-
• CAS No: 52126-10-0
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 4018000
• PubChem ID: 624345
• Update Time: 2025-04-22

Benzenamine, 2,5-dibromo-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-dibromo-3,6-dimethyl-
• 52126-10-0
• 3,6-Dibromo-2,5-xylidine
• 2,5-Dibromo-3,6-dimethylaniline
• 2,5-Dibromo-3,6-dimethylaniline #
• NKMKSSHLOLJSCE-UHFFFAOYSA-N

• Inchi： 1S/C8H9Br2N/c1-4-3-6(9)5(2)8(11)7(4)10/h3H,11H2,1-2H3
• InChI Key： NKMKSSHLOLJSCE-UHFFFAOYSA-N
• SMILES： C1(N)=C(C)C(Br)=CC(C)=C1Br

Computed Properties

• Exact Mass: 278.90813Da
• Monoisotopic Mass: 276.91017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų